Cas no 7673-88-3 (2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylamine dihydrobromide)

• Product Name: 2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylamine dihydrobromide
• CAS No: 7673-88-3
• MF: C₉H₁₃Br₂N₃S
• MW: 355.092618703842
• CID: 1077750
• PubChem ID: 16235757
• Update Time: 2025-04-20

2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylamine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylamine dihydrobromide
• 2-((2-Aminoethyl)thio)benzimidazole dihydrobromide
• 2-(1H-benzimidazol-3-ium-2-ylsulfanyl)ethylazanium dibromide
• 2-(2-Aminoethylmercapto)benzimidazoline bromide hydrobromide
• AC1L2ND3
• BENZIMIDAZOLE, 2-((2-AMINOETHYL)THIO)-, DIHYDROBROMIDE
• LS-32627
• SR-01000390556-1
• DTXSID70998046
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]ethan-1-amine--hydrogen bromide (1/2)
• 2-(1H-benzimidazol-2-ylsulfanyl)ethanamine;dihydrobromide
• SR-01000390556
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylaminedihydrobromide
• 2-((1H-Benzo[d]imidazol-2-yl)thio)ethan-1-amine dihydrobromide
• Z56759478
• AKOS015833515
• 7673-88-3
• 2-(1H-1,3-BENZODIAZOL-2-YLSULFANYL)ETHANAMINE DIHYDROBROMIDE

• MDL： MFCD00448514
• Inchi： 1S/C9H11N3S.2BrH/c10-5-6-13-9-11-7-3-1-2-4-8(7)12-9;;/h1-4H,5-6,10H2,(H,11,12);2*1H
• InChI Key： LHUYEDYSUAZWOJ-UHFFFAOYSA-N
• SMILES： Br.Br.S(CCN)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 339.818
• Monoisotopic Mass: 352.91969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 49.29